[4-(Diisopropylsilyl)phenyl]methanol

• Molecular Formula: C13H22OSi
• Molecular Weight: 222.40 g/mol
• IUPAC Name: [4-di(propan-2-yl)silylphenyl]methanol
• InChI: InChI=1S/C13H22OSi/c1-10(2)15(11(3)4)13-7-5-12(9-14)6-8-13/h5-8,10-11,14-15H,9H2,1-4H3
• InChI Key: MPZFTIXZOMTYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[SiH](C1=CC=C(C=C1)CO)C(C)C

Description

[4-(Diisopropylsilyl)phenyl]methanol is a useful research compound. Its molecular formula is C13H22OSi and its molecular weight is 222.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (1.2 g, 32 mmol) was dissolved in anhydrous THF (80 mL), and to this was slowly added dropwise the anhydrous THF solution (80 mL) 4-diisopropylsilanylbenzoic acid methyl ester (2) (8 g, 32 mmol). The resulting mixture was then stirred for 10 min and ethyl acetate (20 mL) was added slowly to it. The reaction mixture was diluted with dichloromethane (500 mL), and then extracted three times with 0.2 N hydrochloric acid aqueous solution (400 mL). An organic layer was collected and dehydrated with anhydrous sodium sulfate and filtered so that the resulting solvent was distilled out under a reduced pressure to give a desired product (7.2 g, quant). Its NMR data are as follows: